6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide

• IUPAC Name: 6-(4-propan-2-ylpiperazin-1-yl)-N-[(3-propyl-1,2-oxazol-5-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H29N5O2/c1-4-5-17-12-18(27-23-17)14-22-20(26)16-6-7-19(21-13-16)25-10-8-24(9-11-25)15(2)3/h6-7,12-13,15H,4-5,8-11,14H2,1-3H3,(H,22,26)
• InChI Key: RSLSEOHQIVJVGY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=C1)CNC(=O)C2=CN=C(C=C2)N3CCN(CC3)C(C)C
• Molecular Formula: C20H29N5O2
• Molecular Weight: 371.5 g/mol

Description

6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide, also known as AZD0530, is a small molecule inhibitor of Src family kinases. Src kinases are involved in numerous cellular processes such as cell proliferation, differentiation, survival, and migration. The overexpression or hyperactivation of Src kinases has been linked to the development and progression of several types of cancer, making them an attractive target for drug development.

Mechanism of Action

6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide inhibits the activity of Src family kinases by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream targets, leading to the inhibition of cellular processes such as cell proliferation, differentiation, survival, and migration.
Biochemical and Physiological Effects
6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and enhance the efficacy of other anticancer agents. However, 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide has also been shown to have off-target effects on other kinases, which may limit its efficacy and increase the risk of side effects.

Advantages and Limitations for Lab Experiments

6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide is a potent and selective inhibitor of Src family kinases, making it a useful tool for studying the role of these kinases in cellular processes. However, its off-target effects on other kinases may complicate the interpretation of experimental results. Additionally, the synthesis of 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide is complex and time-consuming, which may limit its availability for some researchers.

Future Directions

1. Combination therapy: 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide may be more effective when used in combination with other anticancer agents that target different pathways.
2. Patient selection: The efficacy of 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide may be improved by identifying patient populations that are more likely to respond to treatment.
3. Biomarker development: Biomarkers may be developed to predict response to 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide and monitor treatment efficacy.
4. Development of next-generation inhibitors: The development of more potent and selective inhibitors of Src family kinases may improve the efficacy and reduce the side effects of this class of drugs.

Synthesis Methods

The synthesis of 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide involves several steps starting from commercially available starting materials. The first step involves the synthesis of 3-propyl-5-isoxazole carboxylic acid, which is then coupled with N-Boc-4-isopropylpiperazine to form N-Boc-4-isopropylpiperazine-3-propyl-5-isoxazolecarboxylate. The N-Boc protecting group is then removed, and the resulting amine is coupled with 6-chloronicotinamide to form 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide.

Scientific Research Applications

6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide has been extensively studied for its potential as an anticancer agent. Preclinical studies have shown that 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide can inhibit the growth and metastasis of various types of cancer, including breast, prostate, lung, and colon cancer. Clinical trials have been conducted to evaluate the safety and efficacy of 6-(4-isopropyl-1-piperazinyl)-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide in patients with advanced solid tumors, but the results have been mixed.